![molecular formula C8H5FO2 B065774 3-Fluorophthalaldehyde CAS No. 161747-14-4](/img/structure/B65774.png)
3-Fluorophthalaldehyde
Overview
Description
3-Fluorophthalaldehyde is a chemical compound with the molecular formula C8H5FO2 . It contains a total of 16 bonds, including 11 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, and 2 aldehyde .
Molecular Structure Analysis
The molecular structure of this compound includes a total of 16 bonds. There are 11 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, and 2 aldehyde . The molecular weight of this compound is 152.12 g/mol.Physical And Chemical Properties Analysis
The physical and chemical properties of a substance can be observed or measured without changing its composition. These include color, density, hardness, melting and boiling points, and electrical conductivity . Unfortunately, specific physical and chemical properties for this compound are not available in the literature.Scientific Research Applications
Fluorogenic Reactions with Indol-3-yl Acids : 3-Fluorophthalaldehyde is involved in fluorogenic reactions with indol-3-yl acids. These reactions are useful for solution fluorimetric studies and have implications in the analysis of compounds of biological interest, like indol-3-ylacetic acid (Pastore, Nicola, & Lima, 1984).
Taste Assessment in Tea : It is used in fluorometric flow-injection analytical systems to determine tannin and total amino acid levels in tea, which are indicators for assessing taste related to astringency and umami (Hung, Chen, Chen, & Cheng, 2010).
Protein Labeling Studies : In the field of protein chemistry, this compound derivatives are used for quantitative analysis of protein modifications, particularly for incorporating fluorotyrosine into proteins. This is crucial for structural and dynamic studies using nuclear magnetic resonance (Kehry, Wilson, & Dahlquist, 1983).
Biotin Detection in Pharmaceuticals : The compound is applied in sensitive detection methods for biotin in pharmaceutical preparations, using high-performance liquid chromatography with post-column derivatization (Nojiri, Kamata, & Nishijima, 1998).
Synthesis of Substituted Phthalides : this compound is also significant in synthetic chemistry, particularly in the palladium-catalyzed addition of arylboronic acids for the synthesis of 3-substituted phthalides, which has a wide range of applications in organic synthesis (Ye, Qian, Lv, Luo, & Cheng, 2010).
Fluorimetric Determination of Thiols : In analytical chemistry, this compound is used in the fluorometric determination of thiols, particularly in combination with other reagents like L-typtophan, for sensitive detection of substances like L-cysteine (Nakamura, Matsumoto, & Tamura, 1982).
Safety and Hazards
Properties
IUPAC Name |
3-fluorophthalaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FO2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBGBDUCONFGBJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C=O)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60624802 | |
Record name | 3-Fluorobenzene-1,2-dicarbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60624802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161747-14-4 | |
Record name | 3-Fluorobenzene-1,2-dicarbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60624802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.